
1alpha, 24, 25-Trihydroxy VD2 CAS number and
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1alpha, 24, 25-Trihydroxy VD2

Cat. No.: B8082321 Get Quote

In-Depth Technical Guide: 1α,24,25-
Trihydroxyvitamin D2
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1α,24,25-Trihydroxyvitamin D2

(1α,24,25-(OH)₃D₂), a metabolite of vitamin D2. The document details its chemical properties,

including its CAS number and molecular weight, and delves into its synthesis, primarily through

the action of the enzyme CYP24A1. Furthermore, this guide explores the biological activity of

this metabolite, its interaction with the vitamin D receptor (VDR), and its role in calcium

homeostasis and gene regulation. Experimental methodologies and quantitative data are

presented to support researchers and professionals in the field of drug development and

vitamin D metabolism studies.

Chemical and Physical Properties
1α,24,25-Trihydroxyvitamin D2 is a hydroxylated metabolite of Vitamin D2 (ergocalciferol). The

introduction of hydroxyl groups at the 1α, 24, and 25 positions significantly influences its

biological activity and metabolic fate.
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Property Value

CAS Number 457048-34-9

Molecular Weight 444.65 g/mol

Molecular Formula C₂₈H₄₄O₄

Synthesis and Metabolism
The primary route for the synthesis of 1α,24,25-Trihydroxyvitamin D2 is through the enzymatic

action of 25-hydroxyvitamin D-24-hydroxylase, encoded by the CYP24A1 gene. This

mitochondrial enzyme plays a crucial role in the catabolism of active vitamin D metabolites.

Enzymatic Synthesis Workflow
The synthesis of 1α,24,25-(OH)₃D₂ is a key step in the inactivation pathway of the active form

of vitamin D2, 1α,25-dihydroxyvitamin D2 (1α,25-(OH)₂D₂). The enzyme CYP24A1

hydroxylates 1α,25-(OH)₂D₂ at the C-24 position to produce 1α,24,25-(OH)₃D₂.

Enzymatic Synthesis of 1α,24,25-(OH)₃D₂
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Caption: Enzymatic synthesis pathway of 1α,24,25-Trihydroxyvitamin D₂.

Experimental Protocol: Enzymatic Synthesis of 1α,24,25-
Trihydroxyvitamin D2 (Generalized)
This protocol describes a general method for the in vitro synthesis of 1α,24,25-(OH)₃D₂ using

recombinant human CYP24A1.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b8082321?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8082321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recombinant human CYP24A1 expressed in an appropriate system (e.g., E. coli).

1α,25-dihydroxyvitamin D2 (substrate).

NADPH-cytochrome P450 reductase.

NADPH.

Reaction buffer (e.g., potassium phosphate buffer, pH 7.4, containing glycerol).

Extraction solvent (e.g., ethyl acetate).

HPLC system for purification and analysis.

Procedure:

Reaction Setup: Prepare a reaction mixture containing the reaction buffer, recombinant

CYP24A1, NADPH-cytochrome P450 reductase, and the substrate, 1α,25-(OH)₂D₂.

Initiation: Start the reaction by adding NADPH.

Incubation: Incubate the reaction mixture at 37°C for a specified period (e.g., 30-60 minutes).

Termination and Extraction: Stop the reaction by adding the extraction solvent. Vortex

thoroughly and centrifuge to separate the organic and aqueous phases.

Purification: Collect the organic phase and evaporate the solvent. Re-dissolve the residue in

the mobile phase for HPLC.

Analysis: Purify and identify the product, 1α,24,25-(OH)₃D₂, using HPLC and confirm its

structure by mass spectrometry.

Biological Activity and Mechanism of Action
While often considered a catabolic product, 1α,24,25-(OH)₃D₂ exhibits biological activity,

although generally less potent than its precursor, 1α,25-(OH)₂D₂. Its effects are primarily

mediated through the Vitamin D Receptor (VDR).
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Vitamin D Receptor (VDR) Binding and Signaling
Pathway
Upon entering a target cell, 1α,24,25-(OH)₃D₂ can bind to the VDR. This complex then

heterodimerizes with the Retinoid X Receptor (RXR). The resulting VDR-RXR complex

translocates to the nucleus and binds to Vitamin D Response Elements (VDREs) on the DNA,

thereby modulating the transcription of target genes.

VDR Signaling Pathway of 1α,24,25-(OH)₃D₂
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To cite this document: BenchChem. [1alpha, 24, 25-Trihydroxy VD2 CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8082321#1alpha-24-25-trihydroxy-vd2-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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